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Compound of Interest

Compound Name: (E/Z2)-d147

Cat. No.: B2886471

(ElZ)-J147, a potent neurotrophic compound, requires careful handling in a laboratory setting
to ensure the safety of researchers and maintain the integrity of the substance.[1][2][3][4] This
guide provides essential information on personal protective equipment (PPE), handling
procedures, and disposal.

Personal Protective Equipment (PPE)

The appropriate PPE is critical when handling (E/Z)-J147 due to its potential hazards. Although
not fully tested, the compound may be irritating to mucous membranes, the upper respiratory
tract, and skin, and could cause allergic reactions.[5] The following table summarizes the
recommended PPE.
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PPE Component

Specification

Purpose

Eye Protection

Safety goggles or a face shield

To protect against splashes of
solutions containing J147.[6][7]

[8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, heavy rubber)

To prevent skin contact and

potential allergic reactions.[5]

[61t71el

Body Protection

Laboratory coat

To protect clothing and skin

from accidental spills.[6][7]

Respiratory Protection

NIOSH-approved self-
contained breathing apparatus

or respirator

Recommended, especially
when handling the powder
form to avoid inhalation of
dust.[5][6][8]

Foot Protection

Closed-toe shoes

To protect feet from spills.[6]

Safe Handling and Disposal Workflow

Adherence to a strict operational workflow is essential for minimizing exposure risk and

ensuring a safe laboratory environment. The following diagram outlines the key steps for
handling and disposing of (E/Z)-J147.
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Caption: Workflow for Safe Handling and Disposal of (E/Z)-J147.

Experimental Protocols and Storage

Storage of (EIZ)-J147:
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e Powder: Store at -20°C for up to 3 years.[1][10]

 In solvent: Store at -80°C for up to 1 year.[1]

Preparation of Stock Solutions: (E/Z)-J147 is soluble in DMSO and ethanol.[1][10] For in vitro
studies, a common solvent is DMSO.[1] For in vivo formulations, a combination of solvents
such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used.[10]

Disposal Plan: All waste contaminated with (E/Z)-J147, including empty containers, used PPE,
and unused solutions, should be collected in a designated and properly labeled chemical waste
container.[11] Disposal must be carried out in accordance with federal, state, and local
regulations.[11][12] Empty containers should be triple-rinsed with a suitable solvent before
disposal.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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